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Compound of Interest

Compound Name: Diphenyl(p-tolyl)methanol

CAS No.: 5440-76-6

Cat. No.: B1211330

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (4-methylphenyl)diphenylmethanol,

a triarylmethanol derivative of interest in organic synthesis and potentially in medicinal

chemistry. This document details its chemical identity, synthesis via a Grignard reaction, and

potential biological activities, with a focus on its antioxidant properties. While specific

quantitative biological data and defined signaling pathway interactions for (4-

methylphenyl)diphenylmethanol are not extensively documented in current literature, this guide

furnishes detailed experimental protocols for its synthesis and for the evaluation of its

antioxidant capacity. Furthermore, it discusses the known biological activities of the broader

class of triarylmethanols to provide context for future research directions.

Chemical Identity and Properties
(4-methylphenyl)diphenylmethanol, also known by synonyms such as Diphenyl(p-
tolyl)methanol and 4-methyltriphenylcarbinol, is a tertiary alcohol.[1][2] Its core structure
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consists of a central carbon atom bonded to two phenyl groups, a p-tolyl group, and a hydroxyl

group.[1]

Property Value Reference

IUPAC Name

(4-

methylphenyl)diphenylmethan

ol

[1][2]

Molecular Formula C₂₀H₁₈O [1][3]

Molecular Weight 274.36 g/mol [1][3]

CAS Number 5440-76-6 [1][3]

Appearance White crystalline solid [1]

Melting Point 79-84 °C [1]

Solubility
Soluble in organic solvents,

slightly soluble in water.
[1]

Synthesis of (4-methylphenyl)diphenylmethanol
The synthesis of (4-methylphenyl)diphenylmethanol can be effectively achieved through a

Grignard reaction. This involves the preparation of a Grignard reagent, p-tolylmagnesium

bromide, followed by its reaction with benzophenone.

Experimental Protocol: Grignard Synthesis
This protocol is adapted from established procedures for the synthesis of similar

triarylmethanols.

Materials:

Magnesium turnings

4-Bromotoluene

Anhydrous diethyl ether
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Iodine (crystal)

Benzophenone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Hexane

Ethyl acetate

Procedure:

Part A: Preparation of p-Tolylmagnesium Bromide (Grignard Reagent)

All glassware must be oven-dried to ensure anhydrous conditions.

In a three-necked round-bottom flask equipped with a reflux condenser, a pressure-

equalizing dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 eq).

Add a small crystal of iodine to the flask.

Prepare a solution of 4-bromotoluene (1.0 eq) in anhydrous diethyl ether in the dropping

funnel.

Add a small portion of the 4-bromotoluene solution to the magnesium turnings to initiate the

reaction, which is indicated by the disappearance of the iodine color and gentle bubbling.

Gentle heating may be necessary.

Once the reaction starts, add the remaining 4-bromotoluene solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Part B: Synthesis of (4-methylphenyl)diphenylmethanol
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In a separate flask, dissolve benzophenone (1.0 eq) in anhydrous diethyl ether.

Cool the benzophenone solution in an ice bath.

Slowly add the prepared p-tolylmagnesium bromide solution to the benzophenone solution

with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel. Separate the organic layer and extract the

aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

hexane/ethyl acetate) to yield pure (4-methylphenyl)diphenylmethanol.

Synthesis Workflow
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Part A: Grignard Reagent Preparation

Part B: Synthesis

Mg turnings + I₂ Initiate Reaction

4-Bromotoluene in anhy. Et₂O

Dropwise Addition & Reflux p-Tolylmagnesium Bromide

Reaction with Grignard Reagent

Add to Benzophenone Solution

Benzophenone in anhy. Et₂O Quenching (NH₄Cl) Workup & Purification  (4-methylphenyl)diphenylmethanol

Click to download full resolution via product page

A flowchart of the Grignard synthesis of (4-methylphenyl)diphenylmethanol.

Biological Activity and Potential Applications
Triarylmethanol derivatives are recognized for their diverse pharmacological activities, including

anticancer, antimicrobial, and enzyme inhibitory properties.[1] However, specific biological data

for (4-methylphenyl)diphenylmethanol is limited. Research on structurally related compounds

can provide insights into its potential bioactivities.

Antioxidant Activity
The phenolic hydroxyl group in related structures suggests that (4-

methylphenyl)diphenylmethanol may possess antioxidant properties. The DPPH (2,2-diphenyl-

1-picrylhydrazyl) assay is a common method to evaluate the radical scavenging ability of a

compound.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is based on standard procedures for determining antioxidant activity.

Materials:
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(4-methylphenyl)diphenylmethanol

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (spectroscopic grade)

Ascorbic acid (positive control)

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

Preparation of test sample and control: Prepare a stock solution of (4-

methylphenyl)diphenylmethanol in methanol. Prepare serial dilutions to obtain a range of

concentrations. Prepare similar dilutions of ascorbic acid as a positive control.

Assay:

Add 100 µL of the DPPH solution to each well of a 96-well plate.

Add 100 µL of the different concentrations of the test sample or positive control to the

wells.

For the blank, add 100 µL of methanol instead of the sample.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance at 517 nm using a microplate reader.

Calculation: The percentage of radical scavenging activity is calculated using the following

formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of

control] x 100
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The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH

radicals) can be determined by plotting the percentage of inhibition against the sample

concentration.

Antimicrobial and Cytotoxic Potential
While no specific data exists for (4-methylphenyl)diphenylmethanol, the broader class of

triarylmethanols has demonstrated antimicrobial and cytotoxic activities.[1] For instance, certain

fluorinated diphenylmethanol derivatives have shown notable antimicrobial activity.

Furthermore, studies on related phenolic compounds like 4-methylcatechol have indicated

induction of apoptosis in tumor cells through pro-oxidant actions.[4] Future studies could

explore the potential of (4-methylphenyl)diphenylmethanol against various bacterial and cancer

cell lines.

Biological Activity
of Related
Compounds

Compound
Class/Example

Observed Effect Reference

Anticancer Triarylmethanols
Antiproliferative

agents
[3]

Antimicrobial

Fluorinated

diphenylmethanol

derivatives

Active against various

microbes
[5]

Cytotoxicity 4-methylcatechol
Induction of apoptosis

in tumor cells
[4]

Signaling Pathways
Currently, there is no published research detailing the specific signaling pathways modulated

by (4-methylphenyl)diphenylmethanol. Given the pro-oxidant and apoptotic effects observed in

structurally similar phenolic compounds, it is plausible that this molecule could interact with

pathways sensitive to cellular redox status. For example, the generation of reactive oxygen

species can influence pathways such as the MAPK (Mitogen-Activated Protein Kinase)

cascade and the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)
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signaling pathway, which are involved in inflammation, cell survival, and apoptosis. However,

this remains speculative and requires experimental validation.

Proposed Experimental Workflow for Biological
Screening

Initial Screening

Mechanism of Action Studies (if active)

Synthesized (4-methylphenyl)diphenylmethanol

Antioxidant Assays (e.g., DPPH) Antimicrobial Assays (MIC determination) Cytotoxicity Assays (e.g., MTT on cancer cell lines)

ROS Measurement

Correlate with ROS

Apoptosis Assays (e.g., Annexin V)

Investigate Cell Death

Western Blot for Pathway Proteins (e.g., MAPK, NF-κB)

Probe Signaling Pathways

Click to download full resolution via product page

A proposed workflow for the biological evaluation of (4-methylphenyl)diphenylmethanol.

Conclusion
(4-methylphenyl)diphenylmethanol is a readily synthesizable triarylmethanol with potential for

further investigation in medicinal chemistry. This guide provides a foundational understanding

of its synthesis and a framework for exploring its biological activities, particularly its antioxidant

capacity. The lack of extensive biological data highlights a research gap and an opportunity for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1211330/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-methylphenyl-diphenylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


novel discoveries. Future studies should focus on quantitative evaluation of its antimicrobial

and cytotoxic effects and elucidation of its mechanism of action, including its potential

interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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